3-(2-chlorophenyl)-6-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(3-methoxyphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C24H23N3O5S/c1-30-17-6-4-5-16(12-17)19-14-33-24-26-13-18(23(29)27(19)24)22(28)25-10-9-15-7-8-20(31-2)21(11-15)32-3/h4-8,11-14H,9-10H2,1-3H3,(H,25,28)
• InChI Key: GPBWYUFUUCKQOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C24H23N3O5S
• Molecular Weight: 465.5 g/mol

Description

The compound contains several structural components including a chlorophenyl group, a tetrahydroisoquinoline group, and a thiazolopyrimidinone group. Tetrahydroisoquinolines (THIQ) are a large group of natural products that exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of tetrahydroisoquinoline derivatives often involves strategies such as the Pictet-Spengler and Bischler-Nepieralski reactions. Other approaches include enyne metathesis, [2 + 2 + 2] cycloaddition, and the Diels-Alder reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tetrahydroisoquinoline group is a bicyclic structure containing a benzene ring fused to a nitrogen-containing ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The tetrahydroisoquinoline group can undergo various reactions due to the presence of the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Tetrahydroisoquinoline derivatives have been found to exhibit diverse biological activities against various infective pathogens and neurodegenerative disorders.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research could focus on exploring the biological activities of this compound and developing synthetic strategies for its preparation. The tetrahydroisoquinoline scaffold has garnered a lot of attention in the scientific community due to its diverse biological activities.